Cas no 1693958-84-7 (ethyl 2-{2-(methylamino)methyl-1,3-thiazol-4-yl}acetate)

• Product Name: ethyl 2-{2-(methylamino)methyl-1,3-thiazol-4-yl}acetate
• CAS No: 1693958-84-7
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 5605565
• PubChem ID: 107380116
• Update Time: 2025-05-20

ethyl 2-{2-(methylamino)methyl-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-8917755
• ethyl 2-{2-[(methylamino)methyl]-1,3-thiazol-4-yl}acetate
• 1693958-84-7
• ethyl 2-{2-(methylamino)methyl-1,3-thiazol-4-yl}acetate

• Inchi： 1S/C9H14N2O2S/c1-3-13-9(12)4-7-6-14-8(11-7)5-10-2/h6,10H,3-5H2,1-2H3
• InChI Key： LZNUSYIJLOANAN-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1CNC

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on ethyl 2-{2-(methylamino)methyl-1,3-thiazol-4-yl}acetate

Ethyl 2-{2-(Methylamino)methyl-1,3-thiazol-4-yl}acetate: A Comprehensive Overview

Ethyl 2-{2-(methylamino)methyl-1,3-thiazol-4-yl}acetate, with the CAS number 1693958-84-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring substituted with a methylamino group and an ethyl acetate moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key structural feature that contributes to its chemical reactivity and biological activity.

The synthesis of ethyl 2-{2-(methylamino)methyl-1,3-thiazol-4-yl}acetate involves a series of well-established organic reactions. The thiazole ring can be synthesized through the condensation of thiourea or thioamide derivatives with aldehydes or ketones. Subsequent substitution reactions are employed to introduce the methylamino and ethyl acetate groups. These reactions are typically carried out under controlled conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound in various applications. In pharmacology, ethyl 2-{2-(methylamino)methyl-1,3-thiazol-4-yl}acetate has shown promising activity as a potential drug candidate. Its ability to interact with specific biological targets makes it a valuable molecule for further research in drug discovery programs. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The thiazole ring's ability to form coordination bonds with metal ions has led to its use in the synthesis of metallopolymers and other advanced materials. These materials exhibit unique properties, such as high thermal stability and mechanical strength, which make them suitable for applications in aerospace and electronics.

From an environmental perspective, ethyl 2-{2-(methylamino)methyl-1,3-thiazol-4-yl}acetate has been studied for its biodegradability and environmental impact. Research indicates that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are required to fully understand its environmental fate and potential risks.

The structural versatility of this compound also makes it a valuable intermediate in organic synthesis. Its ability to undergo various transformations allows chemists to build more complex molecules with diverse functionalities. For example, the substitution reactions at the thiazole ring can be exploited to introduce additional functional groups, leading to the development of novel compounds with enhanced properties.

In conclusion, ethyl 2-{2-(methylamino)methyl-1,3-thiazol-4-yl}acetate is a multifaceted compound with applications spanning multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic chemistry, pharmacology, and material science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in scientific advancements.